(5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one

• Molecular Formula: C19H17ClN2O4S
• Molecular Weight: 404.9 g/mol
• IUPAC Name: (5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17ClN2O4S/c1-24-14-7-11(8-15(25-2)17(14)26-3)9-16-18(23)22-19(27-16)21-13-6-4-5-12(20)10-13/h4-10H,1-3H3,(H,21,22,23)/b16-9+
• InChI Key: QLSQAHDIHODFRP-CXUHLZMHSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)NC(=NC3=CC(=CC=C3)Cl)S2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)NC(=NC3=CC(=CC=C3)Cl)S2

Description

The compound (5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one is a thiazolidinone derivative featuring a 3-chlorophenyl imino group at position 2 and a 3,4,5-trimethoxyphenyl methylidene substituent at position 3. Thiazolidinones are heterocyclic scaffolds known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The table below highlights key structural differences and similarities between the target compound and selected analogs:

Compound Name	Substituents (Position 2)	Substituents (Position 5)	Nitrogen Substituent	Key Functional Groups	Yield/Synthesis Notes
Target Compound	3-Chlorophenyl imino	3,4,5-Trimethoxyphenyl methylidene	None	Thiazolidinone, Chloro, Methoxy	Not reported
(5Z)-3-[4-(3-Methoxyphenylmethylamino)butyl]-5-(1,3-benzodioxol-5-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one (9e)	Methoxyphenylmethylamino-butyl	1,3-Benzodioxol-5-ylmethylene	3-Methoxyphenyl	Benzodioxole, Methoxy	21% yield, 90–110°C synthesis
5-[(Z)-5-Chloro-2-oxoindolin-3-ylidene]-3-{(E)-[(4-hydroxyphenyl)imino]methyl}-2-thioxothiazolidin-4-one	4-Hydroxyphenyl imino	5-Chloro-2-oxoindolin-3-ylidene	None	Oxoindoline, Hydroxyphenyl	Conventional reflux synthesis
(5E)-5-[[5-(3,4-Dichlorophenyl)furan-2-yl]methylidene]-2-(4-hydroxyanilino)-1,3-thiazolidin-4-one	4-Hydroxyphenyl imino	3,4-Dichlorophenyl furyl methylidene	None	Dichlorophenyl, Furan	Not reported
(5E)-3-(3-Chlorophenyl)-5-[(2-Methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one	3-Chlorophenyl	2-Methoxyphenyl methylidene	None	Chlorophenyl, Methoxy	Not reported
2-[(4-Ethoxyphenyl)imino]-3-Ethyl-5-(3,4,5-Trimethoxybenzylidene)-1,3-Thiazolidin-4-one	4-Ethoxyphenyl imino	3,4,5-Trimethoxyphenyl methylidene	Ethyl	Ethoxy, Trimethoxy	Not reported

Key Differences and Implications

In contrast, compounds with dichlorophenyl (e.g., ) or nitro groups (e.g., ) exhibit electron-withdrawing effects, which may alter redox properties or target affinity. The 3-chlorophenyl imino group in the target compound introduces moderate electron withdrawal, which could stabilize the imino bond against hydrolysis compared to analogs with 4-hydroxyphenyl (e.g., ) or 4-ethoxyphenyl () substituents.

The target compound lacks such substituents, possibly favoring planar conformations. The benzodioxole group in and furan in create rigid, bicyclic structures, which may restrict rotational freedom compared to the flexible trimethoxyphenyl group in the target compound.

Biological Activity Hypotheses: Compounds with hydroxyphenyl groups (e.g., ) may exhibit hydrogen-bonding interactions with targets like tyrosine kinases or DNA topoisomerases. The target compound’s methoxy groups could mimic these interactions while improving metabolic stability.